Cas no 111781-50-1 (2-(1,1-difluoroethyl)piperazine)

• Product Name: 2-(1,1-difluoroethyl)piperazine
• CAS No: 111781-50-1
• MF: C₆H₁₂F₂N₂
• MW: 150.169688224792
• CID: 129398
• PubChem ID: 19763581
• Update Time: 2025-04-18

2-(1,1-difluoroethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,2-(1,1-difluoroethyl)-
• 2-(1,1-DIFLUOROETHYL)PIPERAZINE
• Piperazine, 2-(1,1-difluoroethyl)- (9CI)
• 111781-50-1
• 3-(1,1-difluoroethyl)piperazine
• DTXSID20599663
• SCHEMBL9591496
• 2-(1,1-difluoroethyl)piperazine

• Inchi： 1S/C6H12F2N2/c1-6(7,8)5-4-9-2-3-10-5/h5,9-10H,2-4H2,1H3
• InChI Key： NDQXSRKVNSUVEW-UHFFFAOYSA-N
• SMILES： FC(C)(C1CNCCN1)F

Computed Properties

• Exact Mass: 150.09696
• Monoisotopic Mass: 150.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06